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Compound of Interest

Compound Name: Stearoyllactic acid

Cat. No.: B15341764 Get Quote

This technical guide provides an in-depth overview of stearoyl-lactic acid and its primary salt

derivatives, sodium stearoyl lactylate (SSL) and calcium stearoyl lactylate (CSL). Designed for

researchers, scientists, and professionals in drug development, this document details their

chemical properties, molecular structures, synthesis protocols, and analytical methodologies.

Core Chemical Identity and Properties
Stearoyl-lactic acid is the esterification product of stearic acid and lactic acid. It is most

commonly available and utilized in its salt forms, primarily sodium stearoyl lactylate (SSL) and

calcium stearoyl lactylate (CSL). These compounds are widely used as emulsifiers and

stabilizers in the food, cosmetic, and pharmaceutical industries.[1]

Molecular Structures
The parent compound, stearoyl-lactic acid, consists of a stearic acid molecule linked to one or

more lactic acid units via ester bonds. The sodium and calcium salts are formed by neutralizing

the carboxylic acid group of the terminal lactic acid.

Stearoyl-Lactic Acid

IUPAC Name: 2-(2-octadecanoyloxypropanoyloxy)propanoic acid[2]

Molecular Formula: C₂₄H₄₄O₆[2]

CAS Number: 14440-80-3[2]
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Sodium Stearoyl Lactylate (SSL)

IUPAC Name: Sodium 2-(2-octadecanoyloxypropanoyloxy)propanoate[3]

Molecular Formula: C₂₄H₄₃NaO₆[4]

CAS Number: 25383-99-7[3][5]

Calcium Stearoyl Lactylate (CSL)

IUPAC Name: Calcium bis(2-(2-octadecanoyloxypropanoyloxy)propanoate)[6]

Molecular Formula: C₄₈H₈₆CaO₁₂[7]

CAS Number: 5793-94-2[6][8]

Physicochemical Properties
The quantitative properties of stearoyl-lactic acid and its salts are summarized in the tables

below, providing a comparative overview of their key characteristics.

Table 1: General Properties of Stearoyl-Lactic Acid and its Salts

Property
Stearoyl-Lactic
Acid

Sodium Stearoyl
Lactylate (SSL)

Calcium Stearoyl
Lactylate (CSL)

Molecular Weight (

g/mol )
428.6[2] 450.6[4] 895.3[7]

Appearance -

Cream-colored

powder or brittle

solid[3]

Cream-colored

powder[6]

Solubility Insoluble in water[9]

Dispersible in warm

water; soluble in

ethanol and hot oils[3]

[5]

Slightly soluble in hot

water[6][7]

Table 2: Technical Specifications
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Parameter
Sodium Stearoyl Lactylate
(SSL)

Calcium Stearoyl Lactylate
(CSL)

HLB Value 10-12[3][5] 5.1[6]

Melting Point (°C) - 45[6]

Acid Value (mg KOH/g) 60 - 130[4] 50 - 130[7]

Ester Value (mg KOH/g) 120 - 190[10] 125 - 164[8]

Synthesis and Manufacturing
The synthesis of stearoyl lactylates involves the esterification of stearic acid with lactic acid.

Commercial production typically results in a mixture of stearoyl lactylic acids and their

polymers, which are then neutralized to form the corresponding salts.[5]

Logical Relationship of Synthesis
The following diagram illustrates the relationship between the reactants and the final products

in the synthesis of sodium and calcium stearoyl lactylates.
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Click to download full resolution via product page

Synthesis of Stearoyl Lactylates

Experimental Synthesis Protocols
Two primary methods for the laboratory synthesis of stearoyl lactylates are direct esterification

and a method involving an acid chloride intermediate.[11]
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Protocol 1: Base-Catalyzed Direct Esterification[11]

Reactants: Stearic acid and lactic acid.

Catalyst: A suitable base catalyst.

Procedure:

The reactants are combined in a reaction vessel.

The mixture is heated under reduced pressure to facilitate the removal of water formed

during the esterification.

The reaction is continued until the acid value of the mixture becomes constant.

The resulting stearoyl-lactic acid is then cooled.

Neutralization (for SSL):

The stearoyl-lactic acid is dissolved in methanol.

A calculated amount of alcoholic sodium hydroxide is added dropwise until the

phenolphthalein endpoint is reached.

The mixture is heated to 60°C for 15 minutes and then cooled.

Methanol is removed under reduced pressure.

The product is washed with warm water to remove excess alkali, followed by

crystallization at 5°C and vacuum drying.

Protocol 2: Esterification via Acid Chloride Intermediate[11]

Reactants: Lactic acid and stearoyl chloride.

Procedure:

Stearoyl chloride dissolved in ethyl acetate is added dropwise to cold lactic acid over 30

minutes, with a gradual temperature increase to 70°C.
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The reaction mixture is stirred at a constant temperature for one hour.

The subsequent neutralization to form the salt follows a similar procedure as in Protocol 1.

Experimental Workflow for Sodium Stearoyl Lactylate
Synthesis
The following diagram outlines the key steps in the synthesis of Sodium Stearoyl Lactylate.
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Synthesis Workflow for SSL
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Analytical Methods
The analysis of stearoyl lactylates is crucial for quality control and regulatory compliance. High-

Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are two common

techniques employed for their determination in various matrices.[12]

A study by Kubota et al. (2012) utilized Thin Layer Chromatography (TLC) and Liquid

Chromatography with Mass Spectrometry (LC-MS) to identify and quantify the components of

commercial SSL. The analysis revealed the composition to be approximately 8.4% lactic acid,

15% stearic acid, 57% stearoyl lactate (SL), and 13% stearoyl-2-lactylate (SLL).[13]

For quantitative analysis, methods often involve saponification of the stearoyl lactylate followed

by derivatization of the liberated lactic acid for detection by HPLC.[14]

Applications in Research and Development
While extensively used in the food and cosmetic industries, the emulsifying and stabilizing

properties of stearoyl lactylates present potential for applications in drug delivery systems.[1]

Their ability to form stable emulsions could be leveraged for the formulation of poorly water-

soluble drugs. Further research is warranted to explore their biocompatibility and efficacy in

various drug delivery contexts. At present, there is limited literature available on the specific

signaling pathways modulated by stearoyl-lactic acid or its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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